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This technical support center provides troubleshooting guides and frequently asked questions

to assist researchers, scientists, and drug development professionals in resolving issues with

skipping Koh-i-Noor technical pen nibs.

Frequently Asked Questions (FAQs)
Q1: Why is my Koh-i-Noor technical pen nib skipping?

A skipping nib is most often caused by an interruption in ink flow. The primary reasons for this

include:

Clogged Nib: Dried ink is the most common culprit, obstructing the narrow passage within

the nib.[1][2][3]

Improper Ink: Using inks not specifically designed for technical pens can lead to clogging or

damage.[4] Koh-i-Noor recommends using their brand of inks for best performance.[4]

Damaged Needle: The fine wire inside the nib, called a needle or pin, can become bent or

damaged, impeding ink flow.[5][6]

Textured Drawing Surface: Finer nib sizes may skip on rough or textured surfaces.[4][7]

Incorrect Assembly: If the pen is not assembled correctly after cleaning, it can affect the ink

flow mechanism.
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Air in the Ink Cartridge: Air bubbles trapped in the ink cartridge can disrupt the consistent

flow of ink.

Q2: What are the first steps I should take to fix a skipping nib?

For about 80% of pen issues, a thorough cleaning is the solution.[2] Before proceeding to more

intensive troubleshooting, start with a basic cleaning and check for simple issues. If the pen

has been unused for a while, the ink may have dried in the nib.

Q3: Can I use any type of ink in my Koh-i-Noor technical pen?

It is recommended to use inks specifically formulated for technical pens.[4] Using other types of

ink, such as fountain pen ink, may clog or damage the delicate internal mechanism of the pen.

[4]

Q4: How often should I clean my technical pen?

Regular maintenance is crucial for the longevity and performance of your technical pen.[3][8] It

is good practice to clean your pen after each drawing session or if you do not plan on using it

for an extended period.[3][9]

Troubleshooting Guide
Issue: The pen skips intermittently.
This is often a sign of a partially clogged nib or an issue with the ink or drawing surface.

Check the Ink: Ensure you are using a technical pen ink compatible with your Koh-i-Noor

pen.

Examine the Paper: Test the pen on a smooth, hard-surfaced paper to rule out issues with

the drawing surface.[4][7]

Perform a Basic Clean: Flush the nib with warm water. If that doesn't resolve the issue,

proceed to a deep clean as outlined in the experimental protocol below.

Issue: The pen does not write at all.
This usually indicates a complete blockage of the nib or a more significant mechanical issue.
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Disassemble and Inspect: Carefully disassemble the pen, checking for any visible blockages

of dried ink.

Deep Clean the Nib: Follow the detailed cleaning protocol provided below. This may require

soaking the nib for an extended period.[1]

Inspect the Needle: Carefully examine the needle for any signs of bending or damage. A

bent needle will need to be straightened or replaced.[5]

Data Presentation
The following table summarizes recommended cleaning solutions and soaking times for a

clogged Koh-i-Noor technical pen nib.

Cleaning Solution
Components

Ratio
Recommended Soaking
Time

Water 10 parts 7+ hours for stubborn clogs[1]

Household Ammonia 1 part

Dishwashing Liquid 2-3 drops

Experimental Protocols
Protocol: Deep Cleaning a Skipping Koh-i-Noor
Technical Pen Nib
This protocol outlines the steps for a thorough cleaning of a clogged technical pen nib.

Materials:

Warm water

Household ammonia

Dishwashing liquid

Small container for soaking
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Soft brush or cotton swabs

Pen cleaning bulb/syringe (optional)

Lint-free cloth

Methodology:

Disassemble the Pen: Carefully unscrew the nib from the pen body. Separate the ink

cartridge or reservoir.

Initial Rinse: Rinse all components under warm running water to remove any loose ink.[3]

Prepare the Cleaning Solution: In the small container, prepare the cleaning solution by

mixing 10 parts warm water with 1 part household ammonia and a few drops of dishwashing

liquid.[10]

Soak the Nib: Submerge the nib in the cleaning solution. For stubborn clogs, allow it to soak

for at least 7 hours, or overnight.[1]

Gentle Cleaning: After soaking, use a soft brush or cotton swabs to gently clean the exterior

of the nib and remove any dissolved ink residue.

Flush the Nib: If you have a pen cleaning bulb or syringe, use it to flush the cleaning solution

through the nib to dislodge any remaining particles.

Rinse Thoroughly: Rinse the nib and all other components thoroughly with clean, warm water

to remove any traces of the cleaning solution.[1]

Dry Completely: Allow all parts to air dry completely on a lint-free cloth before reassembling

the pen.[1]

Reassemble and Test: Once dry, reassemble the pen with fresh ink and test it on a smooth

surface.

Mandatory Visualization
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Start: Pen is Skipping

Check Ink and Paper
(Compatible ink? Smooth surface?)

Perform Basic Clean
(Flush with warm water)

Is Skipping Resolved?

Perform Deep Clean
(Soak in cleaning solution)

No

End: Pen Fixed

Yes

Is Skipping Resolved?

Inspect Needle for Damage
(Bent or broken?)

No

Yes Is Needle Damaged?

Straighten or Replace Needle

Yes

Contact Koh-i-Noor Support

No

End: Further Action Needed

Click to download full resolution via product page

Caption: Troubleshooting workflow for a skipping Koh-i-Noor technical pen nib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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